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Compound of Interest

Compound Name: Trinitroaniline

Cat. No.: B13749157 Get Quote

An In-depth Technical Guide to Trinitroaniline
(TNA)
This guide provides a comprehensive overview of Trinitroaniline (TNA), a nitroaromatic

compound of significant interest to researchers in chemistry and materials science. This

document details its chemical identity, physicochemical properties, synthesis protocols, and

analytical procedures, tailored for a scientific audience.

Core Chemical Identifiers
Trinitroaniline primarily refers to the 2,4,6-isomer, also known as Picramide. However, other

isomers exist, each with a distinct Chemical Abstracts Service (CAS) number.

Isomer CAS Number Molecular Formula
Molecular Weight (
g/mol )

2,4,6-Trinitroaniline 489-98-5[1][2][3][4] C₆H₄N₄O₆ 228.12[1][2][3][4][5]

2,3,4-Trinitroaniline 26952-42-1[6][7] C₆H₄N₄O₆ 228.12[6][7]

Physicochemical and Explosive Properties of 2,4,6-
Trinitroaniline
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The properties of 2,4,6-Trinitroaniline are summarized below. Its appearance can vary from

yellow to orange to red, depending on its purity.[1]

Property Value

Appearance Yellow, orange, or red crystalline solid[5]

Density 1.762 g/cm³[5]

Melting Point 188 °C (370 °F; 461 K)[1]

Boiling Point Explodes before boiling[1]

Water Solubility Insoluble[1]

Detonation Velocity 7,300 m/s[1]

Experimental Protocols
Detailed methodologies for the synthesis and analysis of 2,4,6-Trinitroaniline are crucial for

reproducible research.

Synthesis of 2,4,6-Trinitroaniline from Picric Acid
One common laboratory method for the synthesis of 2,4,6-Trinitroaniline involves the

amination of picric acid.

Materials:

Picric acid (2,4,6-Trinitrophenol)

Diammonium hydrogen phosphate

Sulfolane (anhydrous)

Deionized water

Procedure:
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In a glass-lined stainless steel reactor, combine 10.0 g (43.8 mmol) of picric acid, 11.6 g

(87.6 mmol) of diammonium hydrogen phosphate, and 40 ml of dry sulfolane to create a

reaction slurry.

Seal the reactor and stir the slurry while heating from 25°C to 175°C over a period of 2

hours.

Maintain the reaction temperature at 175°C and continue stirring for an additional 20 hours.

After cooling the reaction mixture to room temperature, add 400 ml of water.

Collect the insoluble product by filtration.

Wash the collected solid with water and dry to yield 2,4,6-Trinitroaniline.[6]

Purity Assessment by High-Performance Liquid
Chromatography (HPLC)
HPLC is a standard technique for determining the purity of TNA and separating it from potential

impurities.

Equipment and Reagents:

High-Performance Liquid Chromatography (HPLC) system with a UV detector

Acetonitrile (HPLC grade)

2,4,6-Trinitroaniline reference standard

Water (deionized)

Procedure:

Standard Preparation: Accurately weigh approximately 10 mg of the 2,4,6-Trinitroaniline
reference standard and dissolve it in 100 mL of acetonitrile to achieve a concentration of

about 100 µg/mL.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b13749157?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/2-4-6-trinitroaniline.htm
https://www.benchchem.com/product/b13749157?utm_src=pdf-body
https://www.benchchem.com/product/b13749157?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13749157?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation: Prepare the TNA sample to be tested in the same manner as the

standard solution.

Chromatographic Conditions:

Column: C18 reverse-phase column

Mobile Phase: A suitable gradient of acetonitrile and water

Flow Rate: Typically 1.0 mL/min

Detection: UV detection at an appropriate wavelength for TNA

Analysis: Inject equal volumes of the standard and sample solutions into the HPLC system.

Data Interpretation: Compare the retention time of the peak in the sample chromatogram

with that of the standard. The purity of the sample can be quantified by comparing the peak

area of the analyte to the total area of all peaks.

Visualization of Key Processes
Diagrams illustrating the synthesis and analytical workflows provide a clear visual

representation of the experimental procedures.
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Caption: Synthesis workflow for 2,4,6-Trinitroaniline from picric acid.
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Caption: Workflow for purity assessment of TNA by HPLC.
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Applications in Research
While historically used as an explosive, recent research has explored the use of TNA

derivatives as potential therapeutic agents. Studies have investigated the synthesis and

biological evaluation of 2,4,6-trinitroaniline derivatives as potent antitumor agents, showing

activity in various cancer cell models.[3][7] These compounds have been shown to induce

apoptosis and inhibit metastatic activity in hepatoma cells.[3][7]

Safety and Handling
Trinitroaniline is a high explosive and should be handled with extreme caution.[1] It is

sensitive to heat and shock. Chronic exposure may lead to adverse health effects, including

weight loss and potential liver damage.[8] Appropriate personal protective equipment and

handling procedures are mandatory when working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13749157#trinitroaniline-tna-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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